Cas no 27060-34-0 (Benzenecarbothioamide, N-2-pyridinyl-)

• Product Name: Benzenecarbothioamide, N-2-pyridinyl-
• CAS No: 27060-34-0
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• CID: 1429364
• Update Time: 2024-08-15

Benzenecarbothioamide, N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-2-pyridinyl-

• Inchi： 1S/C12H10N2S/c15-12(10-6-2-1-3-7-10)14-11-8-4-5-9-13-11/h1-9H,(H,13,14,15)
• InChI Key： DTWYQZKAVRVKDZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC=CC=C2)=S)=CC=CC=C1

Computed Properties

• Exact Mass: 214.0566
• Monoisotopic Mass: 214.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 353.2±34.0 °C(Predicted)
• PSA: 24.92
• pka: 9.47±0.70(Predicted)